4-(2-(Ethylamino)propyl)-1,2-benzenediol hydrobromide

• CAS RN: 70932-35-3
• Molecular Formula: C11H18BrNO2
• Molecular Weight: 276.17 g/mol
• IUPAC Name: 4-[2-(ethylamino)propyl]benzene-1,2-diol;hydrobromide
• InChI: InChI=1S/C11H17NO2.BrH/c1-3-12-8(2)6-9-4-5-10(13)11(14)7-9;/h4-5,7-8,12-14H,3,6H2,1-2H3;1H
• InChI Key: PPMHQTLZVCSKNV-UHFFFAOYSA-N
• SMILES: CCNC(C)CC1=CC(=C(C=C1)O)O.Br
• synonyms: (OH)2-Et-amphetamine; 3,4-dihydroxyethylamphetamine

Description

4-(2-(Ethylamino)propyl)-1,2-benzenediol hydrobromide, also known as 4-(2-(Ethylamino)propyl)-1,2-benzenediol hydrobromide, is a useful research compound. Its molecular formula is C11H18BrNO2 and its molecular weight is 276.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.1 g (4.92 mmol) of 2A in 10 mL of 48% HBr was heated to reflux under argon atmosphere for 3.5 hours and then concentrated to dryness under reduced pressure. To this was added 50 mL of dichloromethane and concentrated to dryness under reduced pressure to give crude 2B as a dark brown powder (M+Na, 318).